1-(5-Bromopyridin-2-yl)cyclobutanol

• CAS No.: 1319256-44-4
• Molecular Formula: C9H10BrNO
• Molecular Weight: 228.09 g/mol
• IUPAC Name: 1-(5-bromopyridin-2-yl)cyclobutan-1-ol
• InChI: InChI=1S/C9H10BrNO/c10-7-2-3-8(11-6-7)9(12)4-1-5-9/h2-3,6,12H,1,4-5H2
• InChI Key: NKRWMOIPMARRPC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=NC=C(C=C2)Br)O

Description

1-(5-Bromopyridin-2-yl)cyclobutanol is a useful research compound. Its molecular formula is C9H10BrNO and its molecular weight is 228.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,5-dibromopyridine (4.74 g, 20.0 mmol) in toluene (200 mL) was added n-BuLi (1.2 eq) dropwise at −50° C. The mixture was stirred at that temperature for 40 min, then cooled to −78° C. before cyclobutanone (1.82 g, 26.0 mmol) was added dropwise. The reaction mixture was stirred at −78° C. for 1 h, then warmed to 0° C. and quenched with 40 mL of NH4Cl (sat.). The organic layer was separated and concentrated. The crude product was purified by a SiO2 column (0-40% EtOAc/Hexanes, Rf=0.7 in 50% EtOAc) to afford the titled compound as a red oil (3.11 g).